Cas no 779272-48-9 (Piperidine,1-ethyl-3,4-dimethyl-4-phenyl-, (3R,4S)-rel-)

• Product Name: Piperidine,1-ethyl-3,4-dimethyl-4-phenyl-, (3R,4S)-rel-
• CAS No: 779272-48-9
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 553241
• Update Time: 2022-07-27

Piperidine,1-ethyl-3,4-dimethyl-4-phenyl-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-ethyl-3,4-dimethyl-4-phenyl-, (3R,4S)-rel-
• Piperidine,1-ethyl-3,4-dimethyl-4-phenyl-, trans- (9CI)
• Piperidine, 1-ethyl-3,4-dimethyl-4-phenyl-, trans- (9CI)

• Inchi： 1S/C15H23N/c1-4-16-11-10-15(3,13(2)12-16)14-8-6-5-7-9-14/h5-9,13H,4,10-12H2,1-3H3/t13-,15-/m0/s1
• InChI Key： CYPZMPNGPYIQRA-ZFWWWQNUSA-N
• SMILES： N1(CC)CC[C@](C)(C2=CC=CC=C2)[C@@H](C)C1

Computed Properties

• Exact Mass: 217.183
• Monoisotopic Mass: 217.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2